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Compound of Interest

Compound Name: Sulfo-Cy3-Tetrazine

Cat. No.: B12282335 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with Sulfo-Cy3-
Tetrazine. Adherence to these protocols is critical for ensuring personal safety and maintaining

the integrity of experimental outcomes.

I. Compound Identification and Properties
Property Value Source

Chemical Name Sulfo-Cy3-Tetrazine
BroadPharm, MedKoo

Biosciences[1][2]

CAS Number 2055138-86-6 BroadPharm[1]

Molecular Formula C41H47N7O10S3 BroadPharm[1]

Molecular Weight 894.05 g/mol MedKoo Biosciences[2]

Appearance Red powder Lumiprobe[3]

Solubility Soluble in Water, DMSO, DMF BroadPharm, Lumiprobe[1][4]

Excitation Max. ~548-550 nm BroadPharm, Lumiprobe[1][4]

Emission Max. ~563-570 nm BroadPharm, Lumiprobe[1][4]

Storage -20°C, in the dark, desiccated Lumiprobe, BroadPharm[1][3]
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II. Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Sulfo-Cy3-Tetrazine is not consistently available,

data from similar cyanine dyes and tetrazine compounds indicate that it should be handled with

care. The primary hazards are associated with inhalation, skin/eye contact, and unknown

toxicological properties. A comprehensive PPE plan is mandatory.

Body Part Required PPE Specifications and Notes

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always double-

glove. Check manufacturer's

data for breakthrough times.[5]

[6]

Eyes/Face Safety goggles and face shield

Goggles must be splash-proof.

A face shield must be worn

over the goggles, especially

when handling the solid

powder or solutions.[5][6]

Body Laboratory coat

A fully buttoned lab coat is the

minimum requirement. For

larger quantities or where

splashing is a risk, a chemical-

resistant apron over the lab

coat is advised.[5][6]

Respiratory Certified Chemical Fume Hood

All handling of the solid

compound and preparation of

solutions must be conducted in

a certified chemical fume hood

to prevent inhalation of dust or

aerosols.[5]

III. Step-by-Step Operational Plan
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A systematic approach is crucial for the safe and effective use of Sulfo-Cy3-Tetrazine.

A. Pre-Handling Preparations:

Consult Safety Information: Review all available safety information for Sulfo-Cy3-Tetrazine
and similar compounds.

Designate Handling Area: All work must be performed in a designated area within a certified

chemical fume hood.[5]

Assemble Materials: Before starting, ensure all necessary equipment, including PPE, spill

cleanup materials, and waste containers, are readily available.

B. Handling and Weighing (Solid Form):

Work in Fume Hood: To prevent inhalation of fine powder, all weighing and handling of the

solid dye must occur within a fume hood.[5][6]

Use Appropriate Tools: Use clean spatulas and weighing paper.

Prevent Static: Employ anti-static techniques if necessary to prevent the powder from

dispersing.

C. Reconstitution and Solution Handling:

Add Solvent Slowly: When preparing solutions, add the solvent to the solid dye slowly and

carefully to avoid splashing.[6]

Securely Cap Vials: If vortexing or sonicating to dissolve the dye, ensure the vial is securely

capped.[6]

Labeling: Clearly label all containers with the compound name, concentration, solvent, date

of preparation, and appropriate hazard warnings.

D. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all work surfaces, glassware, and equipment

that came into contact with the dye.[6] A common procedure is to rinse with a suitable
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solvent (e.g., ethanol or isopropanol) followed by a thorough wash with soap and water.

Collect the initial solvent rinse as hazardous waste.[6]

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items in the designated solid waste container.

IV. Disposal Plan
All waste contaminated with Sulfo-Cy3-Tetrazine is to be considered hazardous and must be

managed according to institutional and local environmental regulations.

A. Waste Segregation and Collection:

Solid Waste: Collect all contaminated consumables, including gloves, weighing papers,

pipette tips, and paper towels, in a dedicated, sealed, and clearly labeled hazardous waste

container.[6]

Liquid Waste: Collect all unused solutions and contaminated solvents (including the initial

decontamination rinsate) in a separate, sealed, and labeled hazardous liquid waste

container.[6] Do not pour any cyanine dye waste down the drain.[6]

B. Labeling and Storage of Waste:

Clear Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and

include the chemical name ("Sulfo-Cy3-Tetrazine and associated solvents"), concentration,

and the date the container was started.

Secure Storage: Store waste containers in a designated satellite accumulation area that is

secure and away from incompatible materials.

C. Final Disposal:

Contact EHS: Arrange for the collection and disposal of hazardous waste through your

institution's Environmental Health and Safety (EHS) department.

V. Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for safely handling Sulfo-Cy3-
Tetrazine.
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Caption: Workflow for the safe handling of Sulfo-Cy3-Tetrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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